Cas no 42933-44-8 (5-Aminobenzofuran-2-carboxylic acid)

5-Aminobenzofuran-2-carboxylic acid Properties

Names and Identifiers

• 5-Aminobenzofuran-2-carboxylic acid
• 2-Benzofurancarboxylicacid, 5-amino-
• 5-amino-1-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylic acid,5-amino
• 5-Amino-benzofuran-2-carbonsaeure
• 5-amino-benzofuran-2-carboxylic acid
• aminobenzofurancarboxylicacid
• A851629
• AB01002291-01
• FT-0681069
• AC-26399
• J-516732
• SCHEMBL3487776
• 5-Aminobenzofuran-2-carboxylicacid
• AKOS005072745
• 42933-44-8
• CS-M1933
• AMY21354
• 5-amino-1-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylic acid, 5-amino-
• BCP01669
• DTXSID60624044
• MFCD11505019
• EN300-41999
• 2-Benzofurancarboxylic acid,5-amino-
• GC-0616
• 5-aminobenzofuran-2-carboxylic acid
• DB-070370
• +Expand

• MDL： MFCD11505019
• InChIKey： IIBKBXGCIDLMOP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO3/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,10H2,(H,11,12)
• SMILES： C1=C(C=C2C=C(C(=O)O)OC2=C1)N

Computed Properties

• Exact Mass: 177.042593g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.042593g/mol
• Monoisotopic Mass: 177.042593g/mol
• Topological Polar Surface Area: 76.5Ų
• Heavy Atom Count: 13
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.29440
• PSA: 76.46000
• Refractive Index: 1.714
• Boiling Point: 406.222°C at 760 mmHg
• Melting Point: >300°
• Flash Point: 199.476°C
• Density: 1.462

5-Aminobenzofuran-2-carboxylic acid Security Information

• HazardClass：IRRITANT

5-Aminobenzofuran-2-carboxylic acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%